Cas no 197229-63-3 (Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester)

Carbamic acid, N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester, is a protected carbamate derivative featuring a pyridinone scaffold. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The tert-butyl ester group enhances stability, facilitating handling and storage, while the pyridinone moiety offers versatility for further functionalization. Its structural features make it valuable for constructing heterocyclic frameworks or as a precursor in peptide coupling reactions. The compound’s well-defined reactivity profile ensures consistent performance in synthetic applications, making it a reliable choice for researchers in medicinal and process chemistry.
Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester structure
197229-63-3 structure
Product Name:Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester
CAS No:197229-63-3
MF:C10H14N2O3
MW:210.229762554169
CID:117069
PubChem ID:11138359
Update Time:2025-05-19

Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester
    • Carbamic acid, (1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
    • Tert-butyl N-(2-oxo-1H-pyridin-3-yl)carbamate
    • tert-butyl N-(2-oxo-1,2-dihydropyridin-3-yl)carbamate
    • tert-butyl N-(2-hydroxypyridin-3-yl)carbamate
    • EN300-26665101
    • Carbamic acid, (1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester
    • 3-(Boc-amino)pyridin-2(1H)-one
    • SY287817
    • C10H14N2O3
    • MFCD18831466
    • CS-0130064
    • D83380
    • 197229-63-3
    • tert-Butyl (2-oxo-1,2-dihydropyridin-3-yl)carbamate
    • SCHEMBL2392457
    • BS-51265
    • (2-Hydroxypyridin-3-yl)carbamic acid tert-butyl este
    • DB-420056
    • Inchi: 1S/C10H14N2O3/c1-10(2,3)15-9(14)12-7-5-4-6-11-8(7)13/h4-6H,1-3H3,(H,11,13)(H,12,14)
    • InChI Key: ONCARVZCGINFRD-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC=CNC1=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 210.10052
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43

Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 197229-63-3)

The compound Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester, identified by its CAS No. 197229-63-3, is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. This ester derivative, often referred to as a tert-butyl carbamate analog, is characterized by its unique pyridinyl moiety, which contributes to its versatile applications. Researchers and industry professionals frequently explore this compound for its potential as an intermediate in synthetic pathways, particularly in the development of bioactive molecules.

In recent years, the demand for Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester has surged due to its role in drug discovery and crop protection formulations. Its molecular structure, featuring a dihydro-2-oxopyridine core, makes it a valuable scaffold for designing inhibitors targeting enzymes or receptors. This aligns with the growing interest in precision medicine and sustainable agriculture, where such intermediates are pivotal for optimizing efficacy and reducing environmental impact.

The synthesis of CAS No. 197229-63-3 typically involves multi-step organic reactions, including protection-deprotection strategies and nucleophilic substitutions. These processes are critical for ensuring high purity and yield, which are essential for industrial-scale production. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate the compound's integrity, addressing the stringent quality standards required in regulatory submissions.

From a commercial perspective, Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester is often listed in catalogs of fine chemical suppliers under categories such as pharmaceutical intermediates or agrochemical precursors. Its pricing and availability are influenced by factors like raw material costs and regional supply chains, which are common concerns for procurement specialists. Additionally, the compound's stability under various storage conditions is a frequent topic in material safety data sheets (MSDS) discussions.

Emerging trends in green chemistry have also spotlighted derivatives like CAS No. 197229-63-3, as researchers seek eco-friendly synthetic routes. Innovations such as catalytic hydrogenation or biocatalysis are being explored to minimize waste and energy consumption during production. This resonates with the broader push for carbon-neutral manufacturing, a hot topic in both academic and corporate sustainability reports.

In summary, Carbamic acid,N-(1,2-dihydro-2-oxo-3-pyridinyl)-, 1,1-dimethylethyl ester exemplifies the intersection of chemistry and innovation. Its applications span from life sciences to industrial chemistry, driven by evolving scientific needs and environmental considerations. As research continues to uncover new utilities for this compound, its prominence in the chemical landscape is poised to grow further.

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